Cas no 2171948-93-7 (1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171948-93-7
• MF: C₁₀H₁₉N₅OS
• MW: 257.355759859085
• CID: 5978837
• PubChem ID: 165598543
• Update Time: 2025-07-21

1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide
• 1-[3-(dimethylamino)propyl]-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596442
• 2171948-93-7

• Inchi： 1S/C10H19N5OS/c1-14(2)5-4-6-15-8(7-16-3)9(10(11)17)12-13-15/h4-7H2,1-3H3,(H2,11,17)
• InChI Key： BVVYCMJVMKSFSN-UHFFFAOYSA-N
• SMILES： S=C(C1=C(COC)N(CCCN(C)C)N=N1)N

Computed Properties

• Exact Mass: 257.13103142g/mol
• Monoisotopic Mass: 257.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 101Ų

Additional information on 1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide

Introduction to 1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171948-93-7)

The compound 1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide, identified by its CAS number 2171948-93-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic thioamide derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The molecular framework of this compound integrates a triazole ring, a moiety known for its versatility in biological activity, with functional groups that enhance its reactivity and binding affinity.

Recent studies have highlighted the importance of triazole derivatives in the design of novel therapeutic agents. The triazole core is a privileged scaffold that has been extensively explored for its ability to modulate various biological pathways. In particular, the presence of a dimethylamino side chain at the 3-position of the triazole ring introduces basicity, which can be exploited for interactions with acidic pharmacophores in biological targets. This feature makes the compound a promising candidate for further investigation in the development of small-molecule inhibitors or modulators.

The 5-(methoxymethyl) group appended to the triazole ring further diversifies the chemical space of this molecule. This methoxymethyl (methylene glycol ether) functionality is known to enhance solubility and metabolic stability, making it an attractive feature for drug-like properties. Additionally, the carbothioamide moiety at the 4-position of the triazole ring introduces a polar and nucleophilic sulfur atom, which can participate in hydrogen bonding or coordinate with metal ions, depending on the biological context. Such structural attributes collectively contribute to the compound's potential as a lead molecule in drug discovery.

In light of recent advancements in computational chemistry and high-throughput screening techniques, virtual screening approaches have been increasingly employed to identify novel bioactive compounds. The structural features of 1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide make it an interesting candidate for virtual docking studies against various protein targets. For instance, its ability to engage with both hydrophobic and polar residues suggests potential applications in targeting enzymes involved in inflammatory pathways or metabolic processes.

Experimental validation through synthesis and biological testing remains crucial to fully elucidate the pharmacological profile of this compound. Preliminary synthetic routes have been developed that leverage modern organic transformations to construct the triazole core with high efficiency. The introduction of the dimethylamino and methoxymethyl groups has been achieved through well-established nucleophilic substitution reactions, ensuring regioselectivity and functional group compatibility. Further optimization efforts are focused on improving yields and scalability for preclinical development.

The broader significance of this compound lies in its potential contribution to addressing unmet medical needs. Given the increasing prevalence of drug-resistant pathogens and chronic diseases, there is a continuous demand for innovative therapeutic strategies. The unique structural motifs present in 1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide align well with current trends in medicinal chemistry toward designing molecules with multiple binding interactions and enhanced pharmacokinetic profiles.

Future research directions may explore derivatization strategies to expand the chemical library derived from this scaffold. For example, modifications at the 3-position could introduce additional substituents to fine-tune electronic properties or metabolic stability. Similarly, exploring alternative heterocyclic systems fused with the triazole core might uncover novel bioactivities. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into tangible therapeutic outcomes.

In conclusion, 1-3-(dimethylamino)propyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171948-93-7) exemplifies how structural innovation can drive progress in pharmaceutical research. Its unique combination of functional groups positions it as a valuable building block for developing next-generation drugs. As computational methods continue to accelerate discovery pipelines and synthetic techniques evolve to enable complex molecular architectures, compounds like this one hold promise for addressing some of today's most pressing health challenges.